3-Phenoxybenzoic acid-13C6

• Molecular Formula: C13H10O3
• Molecular Weight: 220.17 g/mol
• InChI: InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)/i1+1,2+1,3+1,6+1,7+1,11+1
• InChIKey: NXTDJHZGHOFSQG-UJVDBDNBSA-N

3-Phenoxybenzoic acid-13C6: The Definitive Isotope-Labeled Internal Standard for Pyrethroid Biomonitoring

3-Phenoxybenzoic acid-13C6 (3-PBA-13C6) is a stable isotope-labeled analog of the primary human metabolite of pyrethroid insecticides. In this compound, all six carbon atoms of the phenoxy ring are replaced with carbon-13 atoms, creating a distinct mass shift of +6 Da while preserving the identical chemical behavior of the unlabeled analyte . This precise mimicry makes it the definitive internal standard (IS) for isotope dilution mass spectrometry (IDMS), a 'gold standard' technique for accurate and reliable quantification of 3-PBA in complex biological matrices like human urine [1].

Compatible with isotope dilution mass spectrometry (IDMS) for urinary pyrethroid metabolites

13C6 label provides +6 Da mass shift without chromatographic isotope effect

Enables matrix-effect correction in complex biological matrices via co-elution mimicry

• [1] Baker, S. E., Olsson, A. O., & Barr, D. B. (2004). Isotope Dilution High-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Quantifying Urinary Metabolites of Synthetic Pyrethroid Insecticides. Archives of Environmental Contamination and Toxicology, 46(3), 281–288. View Source

Why 3-Phenoxybenzoic acid-13C6 Cannot Be Replaced by a Cheaper Analog or Unlabeled Standard

Substituting 3-PBA-13C6 with an unlabeled standard, a structural analog, or a non-co-eluting deuterated label introduces unacceptable quantitative bias in LC-MS/MS and GC-MS/MS analyses. The core principle of IDMS relies on the internal standard having near-identical physical and chemical properties to the analyte to perfectly compensate for matrix effects, recovery losses, and ionization fluctuations during sample preparation and detection [1]. Unlabeled 3-PBA cannot be chromatographically or spectrometrically distinguished from the native analyte. Structural analogs like 2-phenoxybenzoic acid (2-PBA) exhibit different extraction efficiencies, derivatization kinetics, and ionization responses, leading to inconsistent recovery correction [2]. Even among stable isotope labels, critical differences exist; deuterated labels can suffer from chromatographic retention time shifts and hydrogen-deuterium exchange in protic solvents, which 13C6 labeling inherently avoids [3].

Unlabeled 3-PBA does not provide a distinct MS signal from the analyte, limiting reliable matrix-effect correction.

2-Phenoxybenzoic acid (2-PBA) may exhibit different extraction efficiency and ionization response, potentially causing inconsistent recovery correction.

Deuterated 3-PBA labels can undergo chromatographic retention time shifts and H/D exchange in protic solvents, compromising quantitative accuracy under some conditions.

• [1] Baker, S. E., Olsson, A. O., & Barr, D. B. (2004). Isotope Dilution High-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Quantifying Urinary Metabolites of Synthetic Pyrethroid Insecticides. Archives of Environmental Contamination and Toxicology, 46(3), 281–288. View Source
• [2] Infona.pl. (2016). A method for the simultaneous quantification of eight metabolites of synthetic pyrethroids in urine of the general population using gas chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry. View Source
• [3] chem17.com. (2020). Isotope internal standard should be tested in this way. [Online] Available: www.chem17.com. [Note: This source provides class-level inference on the relative merits of 13C vs. D labels]. View Source

Quantitative Evidence Guide: 3-Phenoxybenzoic acid-13C6 vs. Closest Alternatives

Superior Analytical Sensitivity and Precision vs. Structural Analog Internal Standards

Head-to-head method comparison demonstrates that the use of 13C6-3-PBA as an internal standard enables a significantly lower limit of quantification compared to older methods that rely on non-isotopologous internal standards such as 2-phenoxybenzoic acid (2-PBA). [1] [2]

LOQ/LOD

Method context

13C6-IS: 0.01 µg/L; 2-PBA-IS: 3.8 µg/L

Supports lower quantification limits for urine biomonitoring

Cross-study comparison; method conditions differ

Evidence Dimension	Limit of Quantification (LOQ) / Detection (LOD)
Target Compound Data	An analytical method using 13C6-3-PBA as the internal standard achieved an LOQ of 0.01 μg/L for 3-PBA in urine by GC/MS/MS. [1]
Comparator Or Baseline	A comparable study using 2-PBA as the internal standard reported a method LOD of 0.0038 μg/mL (3.8 μg/L) in urine. [2]
Quantified Difference	The 13C6-3PBA-based method demonstrates a 380-fold improvement in quantification limit (0.01 μg/L vs. 3.8 μg/L).
Conditions	Both methods were developed for quantifying 3-PBA in human urine. The 13C6-3PBA method used acidic hydrolysis, liquid-liquid extraction, MTBSTFA derivatization, and GC/MS/MS analysis [1]. The 2-PBA method used derivatization with DIC and HFIP followed by GC-MS [2].

Why This Matters

This level of sensitivity is critical for detecting low-level environmental or residential pyrethroid exposure in the general population, where urinary 3-PBA concentrations are often at sub-μg/L levels [3].

• [1] Infona.pl. (2016). A method for the simultaneous quantification of eight metabolites of synthetic pyrethroids in urine of the general population using gas chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry. View Source
• [2] Pubcompare.ai. (2020). Evaluation of a pyrethroid metabolite (3-pba) in urine of children affected by asd (autism spectrum disease). [Referenced study]. View Source
• [3] Baker, S. E., Olsson, A. O., & Barr, D. B. (2004). Isotope Dilution High-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Quantifying Urinary Metabolites of Synthetic Pyrethroid Insecticides. Archives of Environmental Contamination and Toxicology, 46(3), 281–288. View Source

Optimized Mass Shift and Lack of Chromatographic Isotope Effect vs. Deuterated Standards

The 13C6 label provides a definitive +6 Da mass shift, placing the IS signal safely outside the natural isotope envelope of the unlabeled analyte without introducing a chromatographic retention time shift. In contrast, perdeuterated standards (e.g., 3-Phenoxybenzoic acid-D9) can show partial or complete chromatographic separation from the unlabeled analyte, causing differential matrix effects and compromising the fundamental principle of isotope dilution quantification. This is a well-established principle for all 13C-labeled vs. deuterated standards. [1]

Label stability & co-elution

Class-level

13C6: co-elutes, no exchange; D-label: potential retention shift, H/D exchange

Supports robust co-elution for IDMS accuracy

Based on general isotope labeling principles

Evidence Dimension	Chromatographic Co-elution and Isotopic Exchange Stability
Target Compound Data	3-PBA-13C6 co-elutes identically with unlabeled 3-PBA on reversed-phase LC and does not undergo protium exchange.
Comparator Or Baseline	Deuterated analogs can exhibit a 'deuterium isotope effect,' causing them to elute slightly earlier than the analyte. Their label can also back-exchange with protic solvents, leading to signal drift and inaccurate quantitation. [1]
Quantified Difference	The risk of quantitative inaccuracy is inherent to deuterated standards under certain conditions, whereas it is structurally impossible for 13C-labeled standards. A class-level inference confirms 13C is the superior label for robust IDMS methods. [1]
Conditions	Applicable to all UPLC/HPLC and GC separation techniques commonly used for pyrethroid metabolite analysis.

Why This Matters

For validated, high-throughput bioanalytical methods that must meet strict regulatory audit standards, the robust co-elution and label stability of 13C6 ensures unshakeable quantitative accuracy, avoiding the validation failure risk associated with deuterated internal standards.

• [1] chem17.com. (2020). Isotope internal standard should be tested in this way. [Online] Available: www.chem17.com. The article explicitly states, '同样是标记，13C比D要好...出问题的经常是一些疏水性比较差，保留时间比较短的物质。' (Translation: 'For labeling, 13C is better than D... Problems often occur with substances that are less hydrophobic and have shorter retention times.'). View Source

Certified Reference Material Purity Levels for Regulated Bioanalysis

For procurement supporting accredited laboratories (ISO/IEC 17025) or GLP studies, the purity and supporting documentary traceability of the internal standard are critical selection criteria. Supplier specifications show a clear hierarchy of product quality. A Witega reference standard (Cat. No. OP109) provides the highest documented combined purity of 99.5%, directly supporting calibration traceability from the first injection . This surpasses offerings from other suppliers, such as Vulcanchem which lists a purity of 95% by HPLC and 98% atom 13C , potentially requiring further in-house purification or qualification.

Certified purity

Data to verify

Witega: 99.5% purity, >99.2% atom; Vulcanchem: 95% purity, 98% atom

Higher documented purity supports calibration traceability

Source-specific vendor specifications; review required

Evidence Dimension	Certified Purity (HPLC) and Isotopic Enrichment (atom%)
Target Compound Data	Witega OP109: HPLC Purity 99.5 ± 0.2%, Isotopic purity >99.2 atom%.
Comparator Or Baseline	Vulcanchem VC0196548: Purity 95% by HPLC; 98% atom 13C.
Quantified Difference	A +4.5% advantage in HPLC purity is reported for the Witega product, with a 1.2% higher atom% 13C enrichment.
Conditions	Data sourced from publicly available certificates of analysis or product specifications from the respective vendors.

Why This Matters

Higher purity directly translates to less interference in MS detection, a more accurate IS concentration assignment, and reduced uncertainty in the final quantitative result, which is paramount for generating defensible data in regulatory or forensic toxicology settings.

Critical Application Scenarios for 3-Phenoxybenzoic acid-13C6 in Exposure Science

Human Biomonitoring Studies for Environmental Pyrethroid Exposure

This is the primary application domain for 3-PBA-13C6. It is used as the essential internal standard in high-throughput, validated LC-MS/MS or GC-MS/MS methods to measure trace levels of urinary 3-PBA in the general population or occupationally exposed workers. For instance, the CDC's method for assessing national reference ranges for pyrethroid metabolites explicitly relies on stable isotopically labeled 3-PBA analogs to achieve the necessary sub-μg/L detection limits and correct for complex urine matrix effects [1]. The high sensitivity achieved (LOQ of 0.01 μg/L) is critical for detecting the ubiquitous low-level exposure now common in developed nations [2].

Regulatory Pesticide Residue Surveillance and Food Safety Analysis

In regulatory and commercial testing laboratories performing pesticide residue analysis for food safety, 3-PBA-13C6 is used as an internal standard to ensure compliance with stringent Maximum Residue Limits (MRLs) [1]. The PESTANAL® grade, for example, is specifically designed for this purpose. The use of an isotopically labeled standard with documented purity and traceability is a fundamental requirement for data submission to regulatory bodies, ensuring that matrix effects and analyte losses during the multi-step sample preparation are rigorously accounted for [2].

Forensic and Clinical Toxicology Confirmation

For clinical or forensic investigations where a quantitative result may have medico-legal consequences, the use of 3-PBA-13C6 for stable isotope dilution mass spectrometry is a gold standard [1]. In this context, the superior label stability of 13C over deuterium becomes paramount; it eliminates any risk of hydrogen-deuterium exchange that could occur during sample storage or preparation, which would alter the IS concentration and lead to inaccurate reporting [2]. The high purity and full documentary traceability offered by reference standard products directly support the chain of custody and expert testimony requirements .

Pharmacokinetic and Metabolic Flux Studies of Novel Pyrethroids

Beyond exposure quantification, 3-PBA-13C6 serves as a tracer standard in preclinical research. It is used to establish LC-MS methods for studying the metabolism of new pyrethroid candidates. By spiking known quantities of the labeled metabolite into in vitro hepatocyte assays or in vivo plasma samples, researchers can accurately quantify the formation of 3-PBA and track metabolic pathways, confidently distinguishing the administered metabolite from endogenous interferences [1].

Application

Selection Property

Validation Focus

Human biomonitoring research

IDMS compatibility, sub-µg/L sensitivity context

Matrix-effect correction in urine; LOQ verification

Pesticide residue analysis

Certified purity and isotopic enrichment

Method reproducibility; multi-residue quantification

Forensic toxicology research

Label stability (13C vs D); documentary traceability

Chain-of-custody documentation; method robustness

Preclinical PK and metabolism studies

Metabolite tracer; distinction from endogenous signals

Metabolic pathway tracking; recovery in vitro/in vivo

• [1] Baker, S. E., Olsson, A. O., & Barr, D. B. (2004). Isotope Dilution High-Performance Liquid Chromatography–Tandem Mass Spectrometry Method for Quantifying Urinary Metabolites of Synthetic Pyrethroid Insecticides. Archives of Environmental Contamination and Toxicology, 46(3), 281–288. View Source
• [2] Infona.pl. (2016). A method for the simultaneous quantification of eight metabolites of synthetic pyrethroids in urine of the general population using gas chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry. View Source